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Compound of Interest

Compound Name: Acoforestinine

cat. No.: B10818383

CAS Number: 110011-77-3 Molecular Formula: C3sHs1NO10 Molecular Weight: 645.78 g/mol

Summary

Acoforestinine is a complex diterpenoid alkaloid that has been isolated from Aconitum
handelianum, a plant belonging to the Ranunculaceae family.[1][2] Despite its documented
isolation, Acoforestinine remains a largely uncharacterized compound within the scientific
literature. Extensive searches for detailed experimental data, biological activity, and
mechanistic studies have yielded no specific information for this particular molecule. This guide
summarizes the available structural information for Acoforestinine and provides a general
overview of the known biological activities of related diterpenoid alkaloids from the Aconitum
genus. Itis crucial to note that the activities described for related compounds may not be
representative of Acoforestinine's biological profile.

Physicochemical Data

Currently, there is a significant lack of publicly available, experimentally determined
physicochemical data for Acoforestinine. The information is limited to its molecular formula

and weight.
Property Value Source
CAS Number 110011-77-3 [11[2]
Molecular Formula Css5Hs51NO10 [1]
Molecular Weight 645.78 g/mol
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Biological Activity and Context

There is no specific biological activity data available for Acoforestinine in the public domain.
However, Acoforestinine belongs to the class of diterpenoid alkaloids, which are characteristic
constituents of the Aconitum genus. Alkaloids from Aconitum handelianum, the source of
Acoforestinine, have been investigated for their antioxidant properties.

In general, diterpenoid alkaloids from Aconitum species are known to exhibit a wide range of
potent biological activities, including:

e Analgesic and Anti-inflammatory Effects: Many diterpenoid alkaloids are known for their pain-
relieving and anti-inflammatory properties.

» Neurological Effects: These compounds can have significant effects on the central and
peripheral nervous systems. Some diterpenoid alkaloids interact with neuronal nicotinic
acetylcholine receptors (nAChRs) and sodium channels.

o Cardiotoxicity:Aconitum alkaloids are famously cardiotoxic at higher doses, an activity also
mediated through interaction with sodium channels.

Given the absence of specific data for Acoforestinine, it is impossible to attribute any of these
activities to the compound. The potential for significant toxicity, a hallmark of this class of
alkaloids, should be assumed until proven otherwise.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or biological evaluation of
Acoforestinine are not available in the accessible scientific literature. The initial isolation was
described in a 2009 publication in the "Zhongguo Zhong Yao Za Zhi" (Chinese Journal of
Traditional and Modern Medicine), but the full text providing methodological details is not widely
available.

Signaling Pathways

There is no information regarding any signaling pathways that may be modulated by
Acoforestinine. Research on related diterpenoid alkaloids suggests potential interactions with
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ion channels, which are key components of numerous signaling cascades, but this remains
speculative for Acoforestinine.

Logical Relationships and Workflows

Due to the lack of experimental data, it is not possible to construct any diagrams illustrating
signaling pathways, experimental workflows, or logical relationships for Acoforestinine. Any
such visualization would be purely hypothetical and not based on scientific evidence. For
illustrative purposes, a generalized workflow for the isolation and characterization of a novel
natural product is presented below.
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Generalized Natural Product Discovery Workflow
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Caption: Generalized workflow for natural product discovery.
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Conclusion

Acoforestinine, with CAS number 110011-77-3, is a diterpenoid alkaloid of significant
structural complexity that has been isolated from Aconitum handelianum. Beyond this initial
report, there is a profound lack of scientific data regarding its physicochemical properties,
biological activities, and mechanism of action. This absence of information precludes the
development of a detailed technical guide as requested. The scientific community would
require substantial de novo research to characterize this molecule and understand its potential
pharmacological profile. Researchers interested in this compound should approach it with
caution, given the known toxicity of related alkaloids from the Aconitum genus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Alkaloids with antioxidant activities from Aconitum handelianum - PubMed
[pubmed.ncbi.nim.nih.gov]

e 2. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Acoforestinine: An Obscure Diterpenoid Alkaloid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818383#acoforestinine-cas-number-110011-77-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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